Cas no 1806595-73-2 (7-Cyanomethyl-1H-benzimidazole-4-carboxylic acid)

• Product Name: 7-Cyanomethyl-1H-benzimidazole-4-carboxylic acid
• CAS No: 1806595-73-2
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 4824743
• Update Time: 2025-05-25

7-Cyanomethyl-1H-benzimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Cyanomethyl-1H-benzimidazole-4-carboxylic acid

• Inchi： 1S/C10H7N3O2/c11-4-3-6-1-2-7(10(14)15)9-8(6)12-5-13-9/h1-2,5H,3H2,(H,12,13)(H,14,15)
• InChI Key： BBHUEELBYCYZIE-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(CC#N)C2=C1NC=N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• XLogP3: 0.7
• Topological Polar Surface Area: 89.8

Additional information on 7-Cyanomethyl-1H-benzimidazole-4-carboxylic acid

7-Cyanomethyl-1H-benzimidazole-4-carboxylic Acid: A Comprehensive Overview

7-Cyanomethyl-1H-benzimidazole-4-carboxylic acid, identified by the CAS number 1806595-73-2, is a versatile compound with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic aromatic compounds, specifically the benzimidazole family, which has garnered considerable attention due to its unique structural and functional properties. The presence of a cyano methyl group at the 7-position and a carboxylic acid group at the 4-position imparts distinctive chemical reactivity and biological activity to this molecule.

The synthesis of 7-cyanomethyl-1H-benzimidazole-4-carboxylic acid involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Recent advancements in catalytic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for research and commercial purposes. Its structural versatility allows for further functionalization, enabling the creation of derivatives with tailored properties for specific applications.

One of the most promising areas of application for 7-cyanomethyl-1H-benzimidazole-4-carboxylic acid is in drug discovery. The compound's ability to act as a scaffold for bioactive molecules has been highlighted in several recent studies. For instance, researchers have explored its potential as an inhibitor of key enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase. The carboxylic acid group provides an excellent site for conjugation with other pharmacophores, enhancing the compound's bioavailability and target specificity.

In addition to its pharmaceutical applications, 7-cyanomethyl-1H-benzimidazole-4-carboxylic acid has shown remarkable potential in materials science. Its ability to coordinate with metal ions makes it a valuable precursor for the synthesis of metal-organic frameworks (MOFs) and coordination polymers. Recent studies have demonstrated its use in constructing highly porous materials with applications in gas storage, catalysis, and sensing technologies. The cyano methyl group plays a crucial role in these applications by providing additional coordination sites and enhancing the material's stability.

The compound's unique electronic properties also make it an attractive candidate for use in optoelectronic devices. Researchers have investigated its role as a fluorescent probe for detecting metal ions and biomolecules in complex matrices. The combination of its aromatic system and functional groups enables strong fluorescence emission under specific conditions, making it suitable for biosensing applications.

From an environmental perspective, 7-cyanomethyl-1H-benzimidazole-4-carboxylic acid has been studied for its potential in remediation technologies. Its ability to bind heavy metals through chelation has been explored in contaminated soil and water treatment systems. Recent advancements in green chemistry have further enhanced its applicability by incorporating it into biodegradable materials that can effectively sequester pollutants without causing secondary contamination.

In conclusion, 7-cyanomethyl-1H-benzimidazole-4-carboxylic acid (CAS No. 1806595-73-2) is a multifaceted compound with a wide range of applications across diverse fields. Its structural features, combined with recent advancements in synthetic and analytical techniques, continue to unlock new possibilities for its use in drug development, materials science, environmental remediation, and beyond. As research progresses, this compound is poised to play an increasingly important role in addressing some of the most pressing challenges in modern science.